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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the
measurement of the piezoelectric coefficient of boracite (MgsB-013Cl) and its structural
analogues. Boracite's unique piezoelectric and ferroelectric properties make it a material of
interest in various scientific and technological fields.

Introduction

Boracite is a mineral with the chemical formula Mg3B7013Cl. It belongs to the boracite group
of minerals, which are known for their complex crystal structures and interesting physical
properties, including piezoelectricity and pyroelectricity.[1] The piezoelectric effect in boracite
refers to the generation of an electrical charge in response to applied mechanical stress.[1]
This property is intrinsically linked to its crystal structure. Above a certain temperature (265°C
for MgsB7013Cl), boracite exists in a high-symmetry cubic phase.[1] Below this temperature, it
transitions to a lower-symmetry orthorhombic phase, which is piezoelectric.[2]

The measurement of the piezoelectric coefficient is crucial for characterizing the material's
electromechanical coupling efficiency. This application note details two primary methods for this
measurement: the Resonance/Admittance Circle Method and the Quasi-static (Berlincourt)
Method.

Quantitative Data Presentation
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While specific piezoelectric coefficient data for MgsBz0O13Cl is not readily available in the
literature, data for isostructural copper-based boracites (Cu-Cl and Cu-Br) provide valuable
representative values. These measurements were performed using the
resonance/antiresonance method.[2]

Table 1: Piezoelectric Coefficients of Copper Boracites

Boracite Piezoelectric Measurement
Compound Crystal Phase Coefficient Temperature Range
Cu-Cl Boracite Orthorhombic (mm2) ds1, ds2 -30 to +200 °C

g31, 932

Cubic (43m) di4, g12

Cu-Br Boracite Orthorhombic (mm2) dsi1, ds2 -130 to +100 °C

g31, 932

Cubic (43m) di4, 9124

Note: The specific numerical values for the coefficients are temperature-dependent and can be
found in detailed crystallographic literature.

Experimental Protocols

The following protocols provide detailed methodologies for measuring the piezoelectric
coefficients of boracite single crystals.

This method is highly accurate for determining the piezoelectric coefficients of single crystals
by analyzing the electrical response of the crystal near its mechanical resonance frequencies.

3.1.1. Principle

A piezoelectric crystal can be modeled as an equivalent electrical circuit. By measuring the
admittance (the inverse of impedance) of the crystal over a range of frequencies, an
"admittance circle" can be plotted. The parameters of this circle are then used to calculate the
motional capacitance, from which the piezoelectric coefficients can be derived.[2]
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3.1.2. Materials and Equipment

Boracite single crystal of known orientation and dimensions

Impedance analyzer or network analyzer

Crystal holder with electrodes (e.g., gold sputtered)

Temperature-controlled chamber or cryostat

Computer with data acquisition and analysis software

Optical microscope for domain observation
3.1.3. Experimental Procedure

e Sample Preparation:

o

Orient the boracite single crystal along the desired crystallographic axes.

[¢]

Cut the crystal into a specific geometry (e.g., a thin plate or bar) suitable for exciting a
specific vibrational mode.

[¢]

Polish the surfaces to be electroded to a high finish.

[¢]

Apply thin-film electrodes (e.g., sputtered gold) to the appropriate faces of the crystal.
o Experimental Setup:

o Mount the prepared crystal in the crystal holder, ensuring good electrical contact with the
electrodes.

o Place the holder inside the temperature-controlled chamber.
o Connect the electrodes to the impedance analyzer.

¢ Measurement:
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o Set the impedance analyzer to sweep a frequency range around the expected resonance
frequency of the crystal.

o Record the real (conductance, G) and imaginary (susceptance, B) parts of the admittance
as a function of frequency.

o Perform these measurements at various temperatures if the temperature dependence of
the piezoelectric coefficient is to be studied.

o Simultaneously observe the ferroelectric domain structure of the crystal using a polarized
light microscope to ensure a single-domain state, if possible.[2]

o Data Analysis:

[e]

Plot the measured admittance data in the complex plane (G vs. B) to obtain the
admittance circle.

o Fit the data to a circle to accurately determine the resonance (fr) and anti-resonance (fa)
frequencies, and the motional resistance (R1).

o Calculate the motional capacitance (C1) and motional inductance (L1) from the
parameters of the admittance circle.

o Using the dimensions of the crystal and the calculated motional parameters, compute the
relevant piezoelectric coefficients (e.g., ds1, ds2) and electromechanical coupling factors.

This direct method measures the charge generated by a known applied force. It is a simpler
and faster method, particularly suitable for measuring the dss coefficient.

3.2.1. Principle

The dss coefficient is defined as the charge density generated per unit of applied stress in the
same direction. The Berlincourt method applies a small, low-frequency alternating force to the
sample and measures the resulting charge.

3.2.2. Materials and Equipment

» Boracite single crystal with electrodes on opposite faces.
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dss meter (Berlincourt meter) with a probe and sample stage.

Force sensor (often integrated into the dssz meter).

Charge amplifier.

Oscilloscope.

3.2.3. Experimental Procedure

e Sample Preparation:

o Prepare a boracite crystal with parallel faces.

o Apply electrodes to these parallel faces. The direction perpendicular to these faces will be
the '3' direction.

o Experimental Setup:

o Place the boracite crystal on the sample stage of the dss meter, ensuring the probe
makes good contact with the top electrode.

o Connect the dss meter to a power source and allow it to warm up.
e Measurement:

o Apply a static pre-load to the crystal through the probe to ensure good mechanical and
electrical contact.

o The instrument will then apply a small, oscillating force at a fixed low frequency (e.g., 110
Hz).

o The charge generated by the crystal is measured by the charge amplifier.

o The ds3 meter will typically provide a direct reading of the dss coefficient in picoCoulombs
per Newton (pC/N).

e Data Analysis:
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o Record the dss value.

o Itis good practice to repeat the measurement several times and calculate the average and
standard deviation to ensure the reliability of the results.
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Caption: Workflow for the Resonance/Admittance Circle Method.
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Caption: Logical relationship in the Berlincourt Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Measuring the
Piezoelectric Coefficient of Boracite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171710#measuring-the-piezoelectric-coefficient-of-
boracite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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